molecular formula C12H18FN B8615871 3-(4-Fluorophenyl)-N-propylpropan-1-amine

3-(4-Fluorophenyl)-N-propylpropan-1-amine

Cat. No.: B8615871
M. Wt: 195.28 g/mol
InChI Key: WLGHQCGJGPPHAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Fluorophenyl)-N-propylpropan-1-amine is a useful research compound. Its molecular formula is C12H18FN and its molecular weight is 195.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18FN

Molecular Weight

195.28 g/mol

IUPAC Name

3-(4-fluorophenyl)-N-propylpropan-1-amine

InChI

InChI=1S/C12H18FN/c1-2-9-14-10-3-4-11-5-7-12(13)8-6-11/h5-8,14H,2-4,9-10H2,1H3

InChI Key

WLGHQCGJGPPHAQ-UHFFFAOYSA-N

Canonical SMILES

CCCNCCCC1=CC=C(C=C1)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of N-cyclopropyl-3-(4-fluorophenyl)propionamide (4.3 g, 20.8 mmoles) in 30 mL of dry tetrahydrofuran at 0° C. was added 1 equivalent of lithium aluminumhydride in tetrahydrofuran dropwise, and the mixture was refluxed for 2 hours. After cooling to room temperature was added sodium sulfate decahydrate slowly and the mixture was stirred for 0.5 hours. It was filtered through a plug of Celite® and evaporated to give an oily residue. It was purified by clolumn chromatography on silica gel with elution by 6:94 methanol-methylene chloride followed by 0.6:5.4:94 cNH4OH-methanol-methylene chloride to give 1.4 g of N-cyclopropyl-3-(4-fluorophenyl)propylamine and 1 g of N-propyl-3-(4-fluorophenyl)propylamine.
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4.3 g
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sodium sulfate decahydrate
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Synthesis routes and methods II

Procedure details

A solution of the crude 3-(4-fluorophenyl)propanal and propylamine (3.0 g, 51 mmol) in CH2Cl2 and was treated with NaBH(OAc)3 and stirred at room temperature overnight. The reaction was quenched with 1 N NaOH, and washed successively with water and brine. The solvent was evaporated under vacuum to give 4.3 g of 3-(4-fluorophenyl)-N-propylpropan-1-amine.
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3 g
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